Cas no 1380-03-6 (Propanamide,N-(hexahydro-2,4-methano-4H-furo[3,2-b]pyrrol-3-yl)-, (2R,3R,3aS,4S,6aS)- (9CI))

• Product Name: Propanamide,N-(hexahydro-2,4-methano-4H-furo[3,2-b]pyrrol-3-yl)-, (2R,3R,3aS,4S,6aS)- (9CI)
• CAS No: 1380-03-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 231110
• PubChem ID: 130020982
• Update Time: 2025-04-19

Propanamide,N-(hexahydro-2,4-methano-4H-furo[3,2-b]pyrrol-3-yl)-, (2R,3R,3aS,4S,6aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(hexahydro-2,4-methano-4H-furo[3,2-b]pyrrol-3-yl)-, (2R,3R,3aS,4S,6aS)- (9CI)
• Decorticasine
• 2,4-Methano-4H-furo[3,2-b]pyrrole, propanamidederiv.
• Decorticasine(6CI,8CI)
• N-Propionylnorloline
• Propanamide, N-(hexahydro-2,4-methano-4H-furo[3,2-b]pyrrol-3-yl)-,[2R-(2a,3a,3ab,4a,6ab)]-
• Propanamide, N-(hexahydro-2,4-methano-4H-furo[3,2-b]pyrrol-3-yl)-
• DTXSID401169718
• 1380-03-6
• 32639-10-4

• Inchi： 1S/C10H16N2O2/c1-2-8(13)11-9-7-5-12-4-3-6(14-7)10(9)12/h6-7,9-10H,2-5H2,1H3,(H,11,13)
• InChI Key： DONSVQBFPXNWRA-UHFFFAOYSA-N
• SMILES： O1C2CN3CCC1C3C2NC(CC)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Color/Form: Oil
• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines